Cas no 1501018-26-3 (2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid)

• Product Name: 2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid
• CAS No: 1501018-26-3
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6051588
• PubChem ID: 82597926
• Update Time: 2025-09-28

2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid
• EN300-1777052
• 1501018-26-3

• Inchi： 1S/C7H11N3O2/c1-4-3-9-10(2)6(4)5(8)7(11)12/h3,5H,8H2,1-2H3,(H,11,12)
• InChI Key： KXVJXKKCRSPKBQ-UHFFFAOYSA-N
• SMILES： OC(C(C1=C(C)C=NN1C)N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid

Introduction to 2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid (CAS No. 1501018-26-3)

2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1501018-26-3, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a central pyrazole ring substituted with methyl groups at the 1 and 4 positions, further functionalized with an amino group at the 2-position and an acetic acid moiety at the 5-position. Such structural characteristics make it a promising candidate for further investigation in medicinal chemistry.

The synthesis and characterization of 2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid have been subjects of considerable interest due to its potential role as a building block in the development of novel pharmaceutical agents. The pyrazole core is particularly valuable in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors. The presence of multiple substituents on the pyrazole ring enhances its versatility, allowing for modifications that can fine-tune its pharmacological properties. This compound’s acetic acid side chain provides an additional site for chemical manipulation, enabling the attachment of other pharmacophores or functional groups to improve solubility, bioavailability, or target specificity.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing treatments for a wide range of diseases. Pyrazole derivatives, in particular, have shown promise in combating infections, inflammation, and even certain types of cancer. The specific arrangement of substituents in 2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid may contribute to its ability to modulate biological pathways involved in these conditions. For instance, the amino group can participate in hydrogen bonding interactions with biological targets, while the acetic acid moiety can influence solubility and metabolic stability. These features make this compound a valuable scaffold for designing molecules with enhanced therapeutic efficacy.

One of the most compelling aspects of 2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid is its potential as a precursor for more complex drug candidates. Researchers have been exploring its utility in generating derivatives with improved pharmacokinetic profiles or targeted action mechanisms. The pyrazole ring’s inherent flexibility allows chemists to introduce various functional groups while maintaining structural integrity. This adaptability has led to several innovative synthetic strategies aimed at optimizing the compound’s properties for drug development. For example, modifications at the 3-position of the pyrazole ring or alterations to the acetic acid side chain have been investigated to enhance binding affinity or reduce off-target effects.

In clinical research settings, 2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid has been examined for its potential role in modulating inflammatory responses and immune function. Pyrazole derivatives are known to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are critical players in inflammatory processes. By targeting these enzymes or related signaling pathways, compounds like 2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid may offer novel therapeutic approaches for conditions such as arthritis or autoimmune disorders. Preclinical studies have demonstrated that certain pyrazole-based molecules exhibit anti-inflammatory properties comparable to existing drugs but with potentially fewer side effects due to their unique chemical structures.

The pharmacological evaluation of 2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid has also revealed interesting interactions with metabolic enzymes. The compound’s ability to influence enzyme activity could make it useful in managing metabolic disorders such as diabetes or hyperlipidemia. Additionally, its potential role in antioxidant defense mechanisms has been explored, suggesting applications in neuroprotective therapies or antiaging interventions. These findings underscore the broad therapeutic potential of this compound and highlight its significance as a research tool in drug discovery.

From a synthetic chemistry perspective, 2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid serves as an excellent model for developing new synthetic methodologies. Its complex structure presents challenges that drive innovation in organic synthesis techniques. Researchers have employed various strategies, including multi-step cross-coupling reactions and transition-metal-catalyzed transformations, to construct its molecular framework efficiently. These efforts not only contribute to the synthesis of this compound but also advance the broader field of heterocyclic chemistry by providing new insights into reaction mechanisms and synthetic pathways.

The growing interest in 2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)acetic acid is reflected in the increasing number of publications discussing its applications and derivatives. Academic researchers and pharmaceutical companies alike are exploring its potential through computational modeling and experimental validation. High-throughput screening technologies have further accelerated the discovery process by enabling rapid testing of large libraries of pyrazole derivatives for biological activity. This interdisciplinary approach has led to several promising candidates that are being advanced into more detailed preclinical studies.

The future prospects for 2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yiacetic acid) are bright, particularly as our understanding of its pharmacological properties deepens. Continued research is expected to uncover new therapeutic applications and optimize its synthetic routes for industrial-scale production. Collaborations between academic institutions and pharmaceutical industries will be crucial in translating laboratory findings into viable drug candidates that can address unmet medical needs worldwide.